Cas no 2034633-03-7 (6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide)

• Product Name: 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide
• CAS No: 2034633-03-7
• MF: C₁₆H₁₃N₅O₃
• MW: 323.306122541428
• CID: 5553401
• PubChem ID: 136666442
• Update Time: 2025-11-01

6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)pyrimidine-4-carboxamide
• N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-6-oxo-1H-pyrimidine-4-carboxamide
• 2034633-03-7
• 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide
• F6494-0349
• AKOS026691471

• Inchi： 1S/C16H13N5O3/c1-21-15(23)7-6-12(20-21)10-4-2-3-5-11(10)19-16(24)13-8-14(22)18-9-17-13/h2-9H,1H3,(H,19,24)(H,17,18,22)
• InChI Key： ZVOOEHHYEBEXCC-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=CC=CC=C2NC(C2=CC(NC=N2)=O)=O)=NN1C

Computed Properties

• Exact Mass: 323.10183929g/mol
• Monoisotopic Mass: 323.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide

Introduction to 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide (CAS No. 2034633-03-7)

6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide (CAS No. 2034633-03-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of cancer treatment and other diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide (CAS No. 2034633-03-7) is characterized by a pyrimidine core with a hydroxyl group at the 6-position and an amide linkage to a substituted phenyl ring. The phenyl ring is further functionalized with a 1-methyl-6-oxo-1,6-dihydropyridazin-3-yl moiety, which imparts unique pharmacological properties to the molecule. The synthesis of this compound typically involves multistep reactions, including the formation of the pyrimidine core, introduction of the hydroxyl group, and coupling with the substituted phenyl ring.

Recent studies have explored various synthetic routes to optimize the yield and purity of 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. Additionally, green chemistry principles have been applied to minimize environmental impact and ensure sustainable production processes.

Biological Activities

6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key properties is its potent antitumor activity. In vitro studies have shown that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

Beyond its antitumor effects, 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyrimidine-4-carboxamide has also been investigated for its anti-inflammatory properties. Research has indicated that it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 6-hydroxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-y l)phenyl]pyrimidine -4-carboxamide have led to its advancement into early-stage clinical trials. These trials are designed to evaluate the safety, tolerability, and pharmacokinetic profile of the compound in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

Ongoing research is focused on optimizing dosing regimens and identifying biomarkers that can predict response to treatment. Additionally, combination therapies involving 6-hydroxy-N-[2-(1-methyl - 6 - oxo - 1 , 6 - dihydropyridazin - 3 - yl ) phenyl ] pyrimidine - 4 - carboxamide are being explored to enhance efficacy and overcome resistance mechanisms in cancer cells.

Conclusion

In conclusion, 6-hydroxy-N-[2-(1-methyl - 6 - oxo - 1 , 6 - dihydropyridazin - 3 - yl ) phenyl ] pyrimidine - 4 - carboxamide (CAS No. 2034633 - 07) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation. As research progresses, it is anticipated that this compound will contribute significantly to advancing medical treatments and improving patient outcomes.